2',5'-Dichloro-3-(4-methoxyphenyl)propiophenone
Overview
Description
2',5'-Dichloro-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Microwave- and Ultrasound-Assisted Semisynthesis
This study explores a rapid semisynthesis of natural methoxylated propiophenones, including variants similar to 2',5'-Dichloro-3-(4-methoxyphenyl)propiophenone. It involves reactions using palladium chloride and sodium formate in formic acid, methanol, and water, followed by oxidation. The process compares conventional, ultrasound, and microwave heating methods (Joshi, Sharma, & Sinha, 2005).
Novel Photosynthesis of Chromenes
This research involves the Claisen-Schmidt condensation of substituted acetophenones and aldehydes, leading to the synthesis of compounds like 5,8a-dichloro-2-(4-methoxyphenyl)-8aH-chromene. The study focuses on the synthesis and characterization of these products, which are closely related to this compound (Yousif & Fadhil, 2020).
Synthesis and Characterization of Polyphosphonate Derivatives
This research highlights the synthesis of polyphosphonate derivatives using 1,3-bis(4-hydroxyphenyl)propenone and 3-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)propenone. These derivatives are structurally related to this compound and exhibit photosensitive properties, which are studied in detail (Kaniappan, Murugavel, & Thangadurai, 2013).
Mechanism of Action
Pharmacokinetics:
- Absorption : The compound’s absorption characteristics (e.g., oral, intravenous) are not available .
- Distribution : Information regarding its volume of distribution is lacking .
Action Environment:
Environmental factors, such as pH, temperature, and the presence of other molecules, may influence the compound’s stability, efficacy, and bioavailability.
Keep in mind that further research is needed to fully elucidate the details of 2’,5’-Dichloro-3-(4-methoxyphenyl)propiophenone’s mechanism of action. If additional information becomes available, it would enhance our understanding of its effects. 🌟
Properties
IUPAC Name |
1-(2,5-dichlorophenyl)-3-(4-methoxyphenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2O2/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-10-12(17)5-8-15(14)18/h2-3,5-8,10H,4,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTGAWXRPXYAAMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70644293 |
Source
|
| Record name | 1-(2,5-Dichlorophenyl)-3-(4-methoxyphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70644293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898776-28-8 |
Source
|
| Record name | 1-(2,5-Dichlorophenyl)-3-(4-methoxyphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70644293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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